Cas no 102539-56-0 (1-(4-Nitrophenyl)-1H-pyrazole-4-carbonitrile)

1-(4-Nitrophenyl)-1H-pyrazole-4-carbonitrile structure
102539-56-0 structure
Product Name:1-(4-Nitrophenyl)-1H-pyrazole-4-carbonitrile
CAS No:102539-56-0
MF:C10H6N4O2
MW:214.180241107941
CID:95209
PubChem ID:15148784
Update Time:2025-04-18

1-(4-Nitrophenyl)-1H-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 1-(4-Nitrophenyl)-1H-pyrazole-4-carbonitrile
    • 1-(4-nitrophenyl)pyrazole-4-carbonitrile
    • EN300-6501506
    • CEA53956
    • DTXSID40569080
    • 102539-56-0
    • AKOS015899713
    • Inchi: 1S/C10H6N4O2/c11-5-8-6-12-13(7-8)9-1-3-10(4-2-9)14(15)16/h1-4,6-7H
    • InChI Key: HOOUHIHOAOOMPE-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=CC(=CC=1)N1C=C(C#N)C=N1)=O

Computed Properties

  • Exact Mass: 214.04918
  • Monoisotopic Mass: 214.04907545g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 311
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 87.4Ų

Experimental Properties

  • Density: 1.38±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 190-192 ºC (ethanol acetone )
  • Solubility: Very slightly soluble (0.19 g/l) (25 º C),
  • PSA: 84.75

1-(4-Nitrophenyl)-1H-pyrazole-4-carbonitrile Pricemore >>

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